TFPI hydrochloride

Description

TFPI (Tissue Factor Pathway Inhibitor) hydrochloride is not explicitly detailed in the provided search results, but TFPI itself is well-defined. TFPI is a protease inhibitor that regulates the tissue factor (TF)-dependent blood coagulation pathway . The coagulation process begins with the creation of a factor VIIa-TF complex, which proteolytically activates additional proteases, such as factors IX and X, ultimately leading to fibrin clot formation. TFPI inhibits activated factor X and VIIa-TF proteases in an autoregulatory loop . It is primarily located in the vascular endothelium and plasma, existing both in free forms and complexed with plasma lipoproteins .

The search results mention different forms of TFPI, including TFPIα and TFPIβ . TFPIα contains an acidic amino terminus, three Kunitz-type protease inhibitor domains, and a basic carboxyterminus, while TFPIβ has a different carboxyterminus containing a glycosyl phosphatidylinositol (GPI) anchor instead of the Kunitz-3 domain . TFPI's primary function is to inhibit the initiation of blood coagulation and modulate the severity of bleeding and clotting disorders . It impedes the early stages of the blood coagulation cascade by inhibiting TF-factor VIIa (TF-FVIIa) and factor Xa (FXa) . While the precise hydrochloride form isn't specified, the general characteristics and function of TFPI are well-documented .

It is important to note that recombinant TFPI produced in E.coli is a non-glycosylated polypeptide chain with a molecular mass of 34.3kDa . The typical formulation includes a Tris-HCl buffer, urea, and glycerol . TFPI is used for laboratory research purposes only and is not intended for use as drugs or household chemicals . Although "TFPI hydrochloride" is not directly mentioned, understanding TFPI's role and function in blood coagulation provides a solid foundation for further research in this area .

• CAS No.: 163490-78-6
• Product Name: TFPI hydrochloride
• Molecular Formula: C10H12ClF3N2S
• Molecular Weight: 284.73 g/mol
• IUPAC Name: ethyl N'-[4-(trifluoromethyl)phenyl]carbamimidothioate;hydrochloride
• Standard InChI: InChI=1S/C10H11F3N2S.ClH/c1-2-16-9(14)15-8-5-3-7(4-6-8)10(11,12)13;/h3-6H,2H2,1H3,(H2,14,15);1H
• Standard InChIKey: UVJQIYZYQQKIAC-UHFFFAOYSA-N
• SMILES: CCSC(=NC1=CC=C(C=C1)C(F)(F)F)N.Cl
• Canonical SMILES: CCSC(=NC1=CC=C(C=C1)C(F)(F)F)N.Cl
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: ETPI HCl
• PubChem Compound: 2733516
• Last Modified: Sep 14 2023